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Compound of Interest

Compound Name: BS-181 hydrochloride

Cat. No.: B15583317

Introduction

BS-181 is a potent and selective inhibitor of Cyclin-Dependent Kinase 7 (CDK7), a key
regulator of the cell cycle and transcription.[1][2] As the hydrochloride salt, BS-181 offers
stability and is used in cancer research to induce cell cycle arrest and apoptosis in various
cancer cell lines.[1][3] This document provides detailed protocols for the preparation of stock
solutions of BS-181 hydrochloride for use in in vitro and in vivo experimental settings.

Physicochemical Properties

A summary of the key properties of BS-181 hydrochloride is provided below. This data is
essential for accurate stock solution preparation and experimental design.
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Property

Value

Reference

Chemical Name

N5-(6-aminohexyl)-3-(1-
methylethyl)-N7-
(phenylmethyl)-pyrazolo[1,5-
a]pyrimidine-5,7-diamine,

monohydrochloride

[4]

Molecular Formula C22H32N6HCI [4]
Molecular Weight 416.99 g/mol 2115161 71[8]
CAS Number 1397219-81-6 [4][6][7]
Appearance Crystalline solid / Powder [4][6]

Purity >98% [4]6]

Solubility Data

BS-181 hydrochloride exhibits solubility in various solvents. The choice of solvent is critical for

achieving the desired concentration and ensuring compatibility with downstream applications.

Solvent Concentration Reference
25 mg/mL; 83 mg/mL (~199

DMSO [4][5][8]
mM)

Water 83 mg/mL (~199 mM) [8]

PBS (pH 7.2) 10 mg/mL [4]
12 mg/mL; 22 mg/mL

Ethanol [41[8]
(warmed)

DMF 5 mg/mL [4]

Experimental Protocols
Protocol 1: Preparation of High-Concentration Stock

Solution in DMSO
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This protocol describes the preparation of a concentrated stock solution of BS-181
hydrochloride in Dimethyl Sulfoxide (DMSO), which is suitable for long-term storage and
subsequent dilution into aqueous media.

Materials:

BS-181 hydrochloride powder

Anhydrous or molecular sieve-dried DMSO

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Pipettes and sterile tips

Procedure:

o Safety First: Before handling, review the Material Safety Data Sheet (MSDS) for BS-181
hydrochloride. Handle the compound in a chemical fume hood and wear appropriate
personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

o Calculation: Determine the mass of BS-181 hydrochloride required to achieve the desired
stock concentration. Use the formula: Mass (mg) = Desired Concentration (mM) x Volume
(mL) x Molecular Weight ( g/mol ) Example: To prepare 1 mL of a 10 mM stock solution:
Mass (mg) =10 mM x 1 mL x 416.99 g/mol = 4.17 mg

o Weighing: Carefully weigh the calculated amount of BS-181 hydrochloride powder using an
analytical balance.

» Dissolution: Add the appropriate volume of high-quality, anhydrous DMSO to the vial
containing the powder. Vortex or sonicate briefly at room temperature to ensure complete
dissolution. Visually inspect the solution to confirm that no particulates are present.

» Aliquoting and Storage:

o Dispense the stock solution into small, single-use aliquots in sterile, tightly sealed
cryovials to minimize freeze-thaw cycles.
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o Store the stock solution at -20°C for up to one year or at -80°C for up to two years.[1] Note
that some suppliers recommend preparing solutions fresh as they can be unstable.[7]

Protocol 2: Preparation of Aqueous Working Solutions
for In Vitro Assays

This protocol details the dilution of the DMSO stock solution into cell culture medium or
physiological buffer for treating cells.

Materials:

e High-concentration BS-181 hydrochloride DMSO stock solution (from Protocol 1)

« Sterile cell culture medium or buffer (e.g., PBS)

o Sterile tubes and pipette tips

Procedure:

o Thaw Stock: Thaw a single aliquot of the DMSO stock solution at room temperature.

 Serial Dilution: Perform serial dilutions of the stock solution in the desired agueous medium
to achieve the final working concentration.

o Important: The final concentration of DMSO in the cell culture should be kept low (typically
<0.5%) to avoid solvent-induced cytotoxicity. Ensure the control group is treated with the
same final concentration of DMSO.

o Application: Add the final working solution to the cell cultures and incubate for the desired
experimental duration.

Application Data and Signaling Pathway

BS-181 hydrochloride selectively inhibits CDK7, which plays a crucial role in regulating both
the cell cycle and transcription.[2] It blocks the phosphorylation of the C-terminal domain (CTD)
of RNA Polymerase Il at serine 5, a key step in transcription initiation.[1][3] This inhibition leads
to cell cycle arrest, primarily at the G1 phase, and the induction of apoptosis.[1][3]
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Caption: BS-181 hydrochloride inhibits the CDK7 complex, blocking downstream
phosphorylation events.

Quantitative Application Data

The following table summarizes the effective concentrations of BS-181 in various cancer
research applications.
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ICs0 /
Application Cell Line(s) Concentrati Duration Outcome Reference
on
) Purified Selective
Kinase R
o CDK7 21 nM N/A inhibition of [11[3114115]
Inhibition o
enzyme CDKY7 activity
Anti- Breast
) ) Inhibition of
proliferative Cancer 15.1-20 uM 72 hours [1]
o cell growth
Activity (MCF-7, etc.)
] Colorectal
Anti- o
) ) Cancer 11.5-15.3 Inhibition of
proliferative 72 hours [1]
o (HCT116, uM cell growth
Activity
etc.)
Anti- Gastric
) ] Reduced cell
proliferative Cancer ~10-20 uM 24-72 hours o [319]
. viability
Activity (BGC823)
G1 phase
arrest;
Breast .
Cell Cycle apoptosis at
) Cancer 0-50 uM 24 hours ] [1]
Analysis higher
(MCF-7) _
concentration
s
Inhibition of
Breast RNA Pol Il
Target
o Cancer 0-50 uMm 4 hours Ser5 [1]
Inhibition )
(MCF-7) phosphorylati
on
_ MCF-7 10-20 25-50%
In Vivo Tumor o
Xenograft mg/kg/day 14 days reduction in [2][5]
Growth ) )
(Mice) (i.p.) tumor growth

Experimental Workflow Overview
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The successful use of BS-181 hydrochloride in research follows a systematic workflow, from
initial preparation to final data analysis.

1. Solution Preparation

BS-181 HCI Powder Anhydrous DMSO

Dissolve

Concentrated Stock
(-80°C Storage)

Dilute

2. Experiment Execution

Prepare Working Solution
(Dilute in Aqueous Medium)

;

Treat Cells or Administer
In Vivo

l

Incubate for Defined Period

Harvest/Lyse

3. Data Acquisition & Analysis

Perform Downstream Assays
(e.g., Viability, Western Blot, FACS)

Data Collection & Analysis
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Caption: General workflow for using BS-181 hydrochloride from powder to data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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